Cas no 1187017-25-9 (3-bromo-1-methyl-1,2-dihydropyrazin-2-one)

3-Bromo-1-methyl-1,2-dihydropyrazin-2-one is a heterocyclic compound featuring a brominated pyrazinone core with a methyl substituent at the N1 position. This structure imparts reactivity suitable for further functionalization, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The bromine atom at the 3-position enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of complex nitrogen-containing scaffolds. Its stability under standard conditions ensures ease of handling and storage. The compound’s defined regiochemistry and high purity make it particularly useful for researchers developing novel bioactive molecules or studying structure-activity relationships in medicinal chemistry.
3-bromo-1-methyl-1,2-dihydropyrazin-2-one structure
1187017-25-9 structure
Product Name:3-bromo-1-methyl-1,2-dihydropyrazin-2-one
CAS No:1187017-25-9
MF:C5H5BrN2O
MW:189.009999990463
MDL:MFCD17250183
CID:2106034
PubChem ID:58111396
Update Time:2025-05-22

3-bromo-1-methyl-1,2-dihydropyrazin-2-one Chemical and Physical Properties

Names and Identifiers

    • 3-bromo-1-methylpyrazin-2(1H)-one
    • 3-bromo-1-methyl-1,2-dihydropyrazin-2-one
    • 3-bromo-1-methylpyrazine-2(1H)-one
    • 3-bromo-1-methylpyrazin-2-one
    • CS-0441905
    • EN300-81645
    • SCHEMBL925870
    • F88404
    • MFCD17250183
    • AKOS012237855
    • DA-14892
    • 1187017-25-9
    • SY192423
    • MDL: MFCD17250183
    • Inchi: 1S/C5H5BrN2O/c1-8-3-2-7-4(6)5(8)9/h2-3H,1H3
    • InChI Key: AUYAZFFUBLQLGL-UHFFFAOYSA-N
    • SMILES: BrC1C(N(C)C=CN=1)=O

Computed Properties

  • Exact Mass: 187.95853g/mol
  • Monoisotopic Mass: 187.95853g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.7
  • XLogP3: 0.6

3-bromo-1-methyl-1,2-dihydropyrazin-2-one Pricemore >>

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